Cas no 13129-21-0 (1,1-dioxo-1λ?-thietane-3-carboxylic acid)

• Product Name: 1,1-dioxo-1λ?-thietane-3-carboxylic acid
• CAS No: 13129-21-0
• MF: C₄H₆O₄S
• MW: 150.153040409088
• MDL: MFCD01859803
• CID: 119319
• PubChem ID: 24864054
• Update Time: 2025-06-09

1,1-dioxo-1λ?-thietane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thietane-3-carboxylic acid 1,1-dioxide
• 3-Thietanecarboxylic acid, 1,1-dioxide
• 2H-Thiopyran-4-carboxylicacid, tetrahydro-, 1-oxide
• Thietanecarboxylicacid,1,1-dioxide
• 1,1-dioxothietane-3-carboxylic acid
• 3-Thietanecarboxylicacid,1,1-dioxide(8CI)
• 1,1-dioxo-1λ?-thietane-3-carboxylic acid
• Thietane-3-carboxylicacid1,1-dioxide
• 3-Thietanecarboxylic acid-1,1-dioxide
• thietane-1,1-dioxide-3-carboxylic acid
• MFCD01859803
• SCHEMBL18425564
• A888531
• 3-THIETANECARBOXYLIC ACID,1,1-DIOXIDE
• AKOS006279899
• CS-W023028
• SY043109
• 13129-21-0
• 1,1-dioxo-1lambda6-thietane-3-carboxylic acid
• EN300-261365
• AMY5750
• Thietanecarboxylicacid,1,1-dioxide;Thietane-3-carboxylic acid 1,1-dioxide
• 1,1-DIOXO-1??-THIETANE-3-CARBOXYLIC ACID
• TS-7398
• AE-477/25037027
• 3-thietanecarboxylic acid 1,1-dioxide
• DB-228750

• MDL： MFCD01859803
• Inchi： 1S/C4H6O4S/c5-4(6)3-1-9(7,8)2-3/h3H,1-2H2,(H,5,6)
• InChI Key： YRWVDUXZQYVBJF-UHFFFAOYSA-N
• SMILES： S1(CC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 149.99868
• Monoisotopic Mass: 149.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.672±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 139.5-140.5 ºC
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 71.44

1,1-dioxo-1λ?-thietane-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1,1-dioxo-1λ?-thietane-3-carboxylic acid

Comprehensive Overview of 1,1-dioxo-1λ⁶-thietane-3-carboxylic acid (CAS No. 13129-21-0): Properties, Applications, and Innovations

1,1-dioxo-1λ⁶-thietane-3-carboxylic acid (CAS No. 13129-21-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This sulfur-containing heterocycle, characterized by a thietane ring with a sulfone group (1,1-dioxo) and a carboxylic acid moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its CAS number 13129-21-0 is frequently searched in scientific databases, reflecting its relevance in drug discovery and material science.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like 1,1-dioxo-1λ⁶-thietane-3-carboxylic acid. Researchers are exploring its potential as a building block for eco-friendly catalysts and biodegradable polymers. The compound’s sulfone group enhances its stability, making it suitable for applications in high-performance materials, while the carboxylic acid functionality allows for further derivatization. These attributes align with the growing demand for multifunctional intermediates in industries ranging from pharmaceuticals to agrochemicals.

In the context of drug development, 1,1-dioxo-1λ⁶-thietane-3-carboxylic acid is valued for its role in constructing sulfur-based pharmacophores. Sulfur heterocycles are pivotal in designing enzyme inhibitors and antiviral agents, topics frequently queried in AI-driven literature searches. For instance, its structural motif resembles fragments used in protease inhibitors, a hotspot in infectious disease research. This connection underscores the compound’s relevance amid global health challenges, such as the search for novel antimicrobial therapeutics.

From a synthetic chemistry perspective, the compound’s reactivity is a subject of ongoing study. Its thietane ring can participate in ring-opening reactions, enabling the creation of linear sulfone derivatives. Such transformations are crucial for cascade syntheses, a technique gaining traction in automated synthesis platforms. Laboratories leveraging machine learning for reaction optimization often investigate compounds like CAS 13129-21-0 to expand cheminformatics libraries.

The material science community also explores 1,1-dioxo-1λ⁶-thietane-3-carboxylic acid for its potential in polymeric networks. Its dual functional groups (sulfone and carboxylic acid) facilitate cross-linking reactions, yielding thermally stable resins. This aligns with searches for heat-resistant coatings in aerospace and electronics. Furthermore, its hydrogen-bonding capacity makes it a candidate for supramolecular chemistry applications, another trending topic in nanotechnology forums.

Analytical challenges associated with 13129-21-0 include its spectroscopic characterization. Advanced techniques like NMR crystallography and mass spectrometry are often employed to confirm its purity and structure. These methods are frequently discussed in open-access chemistry journals, reflecting the compound’s role in advancing analytical methodologies.

In summary, 1,1-dioxo-1λ⁶-thietane-3-carboxylic acid (CAS No. 13129-21-0) exemplifies the intersection of fundamental research and applied science. Its multifaceted utility—from drug scaffolds to advanced materials—positions it as a compound of enduring interest. As industries prioritize sustainability and innovation, this molecule is poised to remain a key player in cutting-edge chemical development.